Cas no 89845-01-2 (1,2,5-Oxadiazol-3-amine, 4-methyl-N,N-bis(1-methylethyl)-, 5-oxide)
89845-01-2 structure
Product Name:1,2,5-Oxadiazol-3-amine, 4-methyl-N,N-bis(1-methylethyl)-, 5-oxide
CAS No:89845-01-2
MF:C9H17N3O2
MW:199.250181913376
CID:587254
PubChem ID:13225573
Update Time:2025-04-19
1,2,5-Oxadiazol-3-amine, 4-methyl-N,N-bis(1-methylethyl)-, 5-oxide Chemical and Physical Properties
Names and Identifiers
-
- 1,2,5-Oxadiazol-3-amine, 4-methyl-N,N-bis(1-methylethyl)-, 5-oxide
- 4-methyl-5-oxido-N,N-di(propan-2-yl)-1,2,5-oxadiazol-5-ium-3-amine
- DTXSID20529965
- 89845-01-2
- 4-Methyl-5-oxo-N,N-di(propan-2-yl)-1,2lambda~5~,5-oxadiazol-3-amine
-
- Inchi: 1S/C9H17N3O2/c1-6(2)11(7(3)4)9-8(5)12(13)14-10-9/h6-7H,1-5H3
- InChI Key: YJXCFRNEKZMSDA-UHFFFAOYSA-N
- SMILES: O1[N+](=C(C)C(=N1)N(C(C)C)C(C)C)[O-]
Computed Properties
- Exact Mass: 199.132076794g/mol
- Monoisotopic Mass: 199.132076794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 54.7Ų
1,2,5-Oxadiazol-3-amine, 4-methyl-N,N-bis(1-methylethyl)-, 5-oxide Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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